Cas no 2645413-00-7 (3-bromo-2-fluoro-5-(methyl-d3)pyridin-6-d-4-amine)

• Product Name: 3-bromo-2-fluoro-5-(methyl-d3)pyridin-6-d-4-amine
• CAS No: 2645413-00-7
• MF: C₆H₆BrFN₂
• MW: 209.052290439606
• CID: 6825917
• PubChem ID: 172402169
• Update Time: 2025-02-26

3-bromo-2-fluoro-5-(methyl-d3)pyridin-6-d-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-fluoro-5-(methyl-d3)pyridin-6-d-4-amine
• 2645413-00-7
• CS-24076

• Inchi： 1S/C6H6BrFN2/c1-3-2-10-6(8)4(7)5(3)9/h2H,1H3,(H2,9,10)/i1D3,2D
• InChI Key： OPSDKXYNUWZMIR-MZCSYVLQSA-N
• SMILES： BrC1=C(N=C([2H])C(C([2H])([2H])[2H])=C1N)F

Computed Properties

• Exact Mass: 207.99495Da
• Monoisotopic Mass: 207.99495Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų